1-[2-(benzylamino)-4-methyl-5-pyrimidinyl]ethanone

• IUPAC Name: 1-[2-(benzylamino)-4-methylpyrimidin-5-yl]ethanone
• InChI: InChI=1S/C14H15N3O/c1-10-13(11(2)18)9-16-14(17-10)15-8-12-6-4-3-5-7-12/h3-7,9H,8H2,1-2H3,(H,15,16,17)
• InChI Key: MGXMWSLZHFSKAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)C)NCC2=CC=CC=C2
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

1-[2-(benzylamino)-4-methyl-5-pyrimidinyl]ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a pyrimidine derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-[2-(benzylamino)-4-methyl-5-pyrimidinyl]ethanone is not fully understood. However, it is believed to exert its antitumor, antiviral, and antibacterial activities by inhibiting the activity of specific enzymes or proteins that are essential for the survival of cancer cells, viruses, and bacteria.
Biochemical and Physiological Effects:
1-[2-(benzylamino)-4-methyl-5-pyrimidinyl]ethanone has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the expression of specific genes involved in cancer cell growth and proliferation, and inhibit the activity of specific enzymes involved in viral replication and bacterial growth.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[2-(benzylamino)-4-methyl-5-pyrimidinyl]ethanone in lab experiments include its potent antitumor, antiviral, and antibacterial activities, its ability to induce apoptosis in cancer cells, and its potential for the development of new drugs. However, its limitations include its toxicity at high concentrations, its limited solubility in water, and its potential for off-target effects.

Future Directions

There are several future directions for the research on 1-[2-(benzylamino)-4-methyl-5-pyrimidinyl]ethanone. These include the development of new derivatives with improved solubility and reduced toxicity, the identification of its specific targets in cancer cells, viruses, and bacteria, and the evaluation of its potential as a lead compound for drug development. Additionally, further studies are needed to investigate its potential applications in other fields such as immunology and neurology.

Scientific Research Applications

1-[2-(benzylamino)-4-methyl-5-pyrimidinyl]ethanone has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antitumor, antiviral, and antibacterial activities. In cancer research, it has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In virology, it has been found to inhibit the replication of HIV-1 and herpes simplex virus. In microbiology, it has been shown to exhibit antibacterial activity against gram-positive and gram-negative bacteria.